Cas no 110327-44-1 (2-inden-2-ylidenepropanedinitrile)

• Product Name: 2-inden-2-ylidenepropanedinitrile
• CAS No: 110327-44-1
• MF: C₁₂H₆N₂
• MW: 178.189442157745
• CID: 1193906
• PubChem ID: 13739856
• Update Time: 2025-04-20

2-inden-2-ylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-inden-2-ylidenepropanedinitrile
• (2H-Inden-2-ylidene)propanedinitrile
• DTXSID10548105
• SCHEMBL12172674
• 110327-44-1

• Inchi： 1S/C12H6N2/c13-7-12(8-14)11-5-9-3-1-2-4-10(9)6-11/h1-6H
• InChI Key： KAIQIBAYEQHTMQ-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C1/C=C2C=CC=CC2=C/1

Computed Properties

• Exact Mass: 178.05318
• Monoisotopic Mass: 178.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58